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Compound of Interest

Compound Name: Silver thiocyanate

Cat. No.: B156063 Get Quote

This in-depth technical guide provides a thorough overview of silver thiocyanate (AgSCN), a

versatile inorganic compound with significant applications in analytical chemistry, materials

science, and beyond. This document is intended for researchers, scientists, and drug

development professionals, offering detailed information on its chemical identifiers,

physicochemical properties, synthesis protocols, and key applications.

Chemical Identifiers and Physicochemical
Properties
Silver thiocyanate is the silver salt of thiocyanic acid. It is a white, crystalline powder that is

sparingly soluble in water.[1][2] The primary identifiers and physicochemical properties of silver
thiocyanate are summarized in the tables below for easy reference.

Table 1: Chemical Identifiers for Silver Thiocyanate
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Identifier Value Reference

CAS Number 1701-93-5 [1][3][4]

IUPAC Name silver(I) thiocyanate [1][3]

Molecular Formula CAgNS [3][5][6]

InChI
InChI=1S/CHNS.Ag/c2-1-

3;/h3H;/q;+1/p-1
[3][4]

InChIKey
RHUVFRWZKMEWNS-

UHFFFAOYSA-M
[3][4]

SMILES C(#N)[S-].[Ag+] [3][7]

EC Number 216-934-9 [1][6]

PubChem CID 74345 [3][5]

Synonyms

Silver isothiocyanate, Silver(I)

thiocyanate, Thiocyanic acid,

silver(1+) salt

[1][3][7]

Table 2: Physicochemical Properties of Silver
Thiocyanate

Property Value Reference

Molecular Weight 165.95 g/mol [3][5][8]

Appearance
White to off-white crystalline

powder
[1][5][9]

Melting Point 170 °C (decomposes) [1]

Solubility in Water 0.14 mg/L (at 20 °C) [1]

Solubility Product (Ksp) 1.03 x 10⁻¹² [1]

Crystal Structure Monoclinic [1]

Experimental Protocols
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Detailed methodologies for the synthesis of silver thiocyanate and its application in a common

analytical technique are provided below.

Synthesis of Silver Thiocyanate via Precipitation
Silver thiocyanate is typically synthesized through a precipitation reaction involving a soluble

silver salt, most commonly silver nitrate, and a soluble thiocyanate salt, such as potassium

thiocyanate or ammonium thiocyanate.[1][2]

Materials:

Silver nitrate (AgNO₃)

Potassium thiocyanate (KSCN) or Ammonium thiocyanate (NH₄SCN)

Distilled water

Beakers

Stirring rod

Buchner funnel and filter paper

Drying oven

Procedure:

Prepare Reactant Solutions:

Prepare a solution of silver nitrate by dissolving a known mass of AgNO₃ in distilled water.

Prepare a separate solution of potassium thiocyanate (or ammonium thiocyanate) by

dissolving a stoichiometric amount of the salt in distilled water.

Precipitation:

Slowly add the potassium thiocyanate solution to the silver nitrate solution while

continuously stirring.
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A white precipitate of silver thiocyanate will form immediately.

Isolation and Purification:

Continue stirring for a short period to ensure complete precipitation.

Collect the precipitate by vacuum filtration using a Buchner funnel and filter paper.

Wash the precipitate with distilled water to remove any soluble impurities.

Further wash the precipitate with ethanol to aid in drying.

Drying:

Carefully transfer the filtered silver thiocyanate to a watch glass or drying dish.

Dry the product in an oven at a temperature below its decomposition point (e.g., 80-100

°C) until a constant weight is achieved.

The following diagram illustrates the workflow for the synthesis of silver thiocyanate.
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Synthesis of Silver Thiocyanate

Reactant Preparation

Reaction
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Drying
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Caption: Workflow for the synthesis of silver thiocyanate.
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Determination of Halides using the Volhard Method
The Volhard method is a back-titration procedure used for the determination of anions that

precipitate with silver ions, such as halides (Cl⁻, Br⁻, I⁻).[3][4][5][7][8] In this method, a known

excess of silver nitrate is added to the sample, and the unreacted silver ions are then titrated

with a standard solution of potassium thiocyanate.

Materials:

Sample containing halide ions

Standardized silver nitrate (AgNO₃) solution (known concentration)

Standardized potassium thiocyanate (KSCN) solution (known concentration)

Ferric ammonium sulfate (Fe(NH₄)(SO₄)₂) indicator solution

Nitric acid (HNO₃)

Burette, pipettes, and conical flasks

Procedure:

Sample Preparation:

Accurately measure a known volume of the sample solution into a conical flask.

Acidify the solution with dilute nitric acid.

Precipitation of Halide:

Add a known excess volume of the standard silver nitrate solution to the flask. This will

precipitate the halide ions as silver halide (e.g., AgCl).

Titration:

Add a few drops of the ferric ammonium sulfate indicator to the solution.
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Titrate the excess (unreacted) silver ions with the standard potassium thiocyanate solution

from a burette.

The endpoint is reached when a permanent, faint reddish-brown color appears, which is

due to the formation of the ferric thiocyanate complex ([Fe(SCN)]²⁺).[8]

Calculation:

Calculate the moles of silver nitrate that reacted with the potassium thiocyanate.

Subtract this value from the total moles of silver nitrate initially added to determine the

moles of silver nitrate that reacted with the halide ions in the sample.

From this, the concentration of the halide in the original sample can be calculated.

The logical relationship in the Volhard method is depicted in the diagram below.
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Volhard Method for Halide Determination

Step 1: Precipitation

Step 2: Back-Titration
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Calculation
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Caption: Logical workflow of the Volhard method.
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Applications in Research and Development
Silver thiocyanate is a valuable compound with a range of applications in scientific research

and industrial processes.

Analytical Chemistry: Beyond the Volhard method, silver thiocyanate is used as a reagent

for the detection and quantification of various ions.[5][10] Its low solubility makes it useful in

gravimetric analysis and as an indicator in certain titrations.

Materials Science: It serves as a precursor in the synthesis of silver-based nanomaterials,

including silver nanoparticles.[1][10] These nanoparticles have applications in catalysis,

electronics, and photonics due to their unique optical and electronic properties.

Photocatalysis: Silver thiocyanate and its composites, such as Ag@AgSCN, have

demonstrated photocatalytic activity for the degradation of organic pollutants under visible

light irradiation.[6] The surface plasmon resonance of silver nanoparticles in these

composites enhances their photocatalytic efficiency.[6]

Pharmaceutical and Antimicrobial Applications: Silver compounds, in general, are known for

their antimicrobial properties. Silver thiocyanate has been investigated for its potential use

in topical antiseptics and wound care products.[5] Research has also shown the formation of

silver thiocyanate nanoparticles in artificial digestion models when silver ions are present,

which is relevant for understanding the fate of ingested silver.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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